N-(5-((2-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C18H16FN3OS2/c1-11-7-8-13(9-12(11)2)16(23)20-17-21-22-18(25-17)24-10-14-5-3-4-6-15(14)19/h3-9H,10H2,1-2H3,(H,20,21,23)
• InChI Key: VCTJBIZHYFHIKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NN=C(S2)SCC3=CC=CC=C3F)C
• Molecular Formula: C18H16FN3OS2
• Molecular Weight: 373.5 g/mol
• CAS No.: 868977-11-1

Description

This compound is a derivative of 1,3,4-thiadiazole, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds is often determined using techniques such as 1H NMR, FTIR spectroscopy, MS, and HRMS.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation or breaking of the thiadiazole ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely depending on the specific compound.

Scientific Research Applications

Anticancer Applications

Research has highlighted the anticancer potential of 1,3,4-thiadiazole derivatives, emphasizing their role in the design of new chemotherapeutic agents. The synthesis of benzothiazole acylhydrazones, closely related to the chemical structure of interest, demonstrated significant anticancer activity against various cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma cells. This suggests the potential of N-(5-((2-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethylbenzamide in cancer therapy due to its structural similarity with benzothiazole derivatives (Osmaniye et al., 2018).

Mechanism of Action

The mechanism of action of similar compounds can vary widely depending on the specific compound and its biological target. Without specific information on this compound, it’s difficult to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards associated with similar compounds can vary widely depending on the specific compound. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on similar compounds could involve further exploration of their biological activities and potential applications.